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Compound of Interest

Compound Name: Desacetylvinblastine hydrazide

Cat. No.: B1664167

For Researchers, Scientists, and Drug Development Professionals

Introduction

Desacetylvinblastine hydrazide (Des-VH), a derivative of the potent vinca alkaloid
vinblastine, is a key component in the development of targeted cancer therapeutics. Its
conjugation to targeting moieties, such as folic acid, allows for selective delivery to tumor cells,
enhancing efficacy while minimizing systemic toxicity. A thorough understanding of its
physicochemical properties is paramount for its effective formulation, characterization, and
application in drug delivery systems. This guide provides a comprehensive overview of the
known physicochemical characteristics of Desacetylvinblastine hydrazide, details relevant
experimental protocols, and illustrates associated biological pathways.

Physicochemical Properties

The fundamental physicochemical properties of Desacetylvinblastine hydrazide are
summarized below. These parameters are crucial for predicting its behavior in biological
systems and for the design of analytical and formulation strategies.

Table 1: General and Calculated Physicochemical
Properties
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Property Value Source(s)
Molecular Formula C43H56N607 [L1121[31[4115]
Molecular Weight 768.94 g/mol [L112][31[41[5]
CAS Number 55383-37-4 [11[2][3][41[5]16]
Appearance Pale Brown Solid [2]

XLogP3 2.9 (5]
Hydrogen Bond Donor Count 6 [5]
CH:):lzljrnotgen Bond Acceptor 1 5]
Rotatable Bond Count 7 [5]
Topological Polar Surface Area  182.92 A2 [1]

Exact Mass 768.421048 g/mol [5]

Table 2: Experimentally Determined Physicochemical

Properties
Property Value Source(s)

» Slightly soluble in Chloroform,
Solubility [2]
DMSO, and Methanol.

] ] Not explicitly reported in the
Melting Point ]
searched literature.

Not explicitly reported in the
pKa .
searched literature.

Experimental Protocols

Detailed experimental protocols for the determination of key physicochemical properties and
the synthesis of Desacetylvinblastine hydrazide are outlined below. These are based on
established methodologies for similar compounds.
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Synthesis of Desacetylvinblastine Hydrazide

A common method for the synthesis of hydrazide derivatives involves the reaction of an ester
with hydrazine hydrate.[7][8] For Desacetylvinblastine hydrazide, a direct reaction of
vinblastine with hydrazine has been reported.[9]

Workflow for the Synthesis of Desacetylvinblastine Hydrazide
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Caption: Workflow for the synthesis of Desacetylvinblastine hydrazide.

Materials:

¢ Vinblastine sulfate

e Hydrazine hydrate

e Methanol (anhydrous)

 Inert gas (e.g., Argon or Nitrogen)

« Silica gel for flash chromatography

o Appropriate solvent system for chromatography (e.g., dichloromethane/methanol gradient)

Procedure:

e Dissolve vinblastine sulfate in anhydrous methanol under an inert atmosphere.

e Add an excess of hydrazine hydrate to the solution.

o Heat the reaction mixture under controlled conditions (e.g., reflux) for a specified period. The
reaction progress can be monitored by thin-layer chromatography (TLC).[10]

o Upon completion, cool the reaction mixture to room temperature.

* Remove the solvent under reduced pressure.

» Purify the crude product using flash column chromatography on silica gel.[9]

o Elute the column with a suitable solvent gradient to separate the desired product from
unreacted starting material and byproducts.

o Collect the fractions containing Desacetylvinblastine hydrazide and combine them.

o Evaporate the solvent to yield the purified product.
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» Confirm the identity and purity of the synthesized compound using analytical techniques
such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and
High-Performance Liquid Chromatography (HPLC).[11]

Determination of Solubility

The solubility of a compound is a critical parameter for its formulation and bioavailability. A
standard shake-flask method can be employed.[12][13]

Procedure:

e Add an excess amount of Desacetylvinblastine hydrazide to a known volume of the
solvent (e.g., water, phosphate-buffered saline, chloroform, DMSO, methanol) in a sealed
vial.

o Agitate the vial at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time to reach
equilibrium (typically 24-72 hours).[14]

 After equilibration, centrifuge or filter the suspension to separate the undissolved solid.[12]
[14]

o Carefully withdraw an aliquot of the supernatant.

o Determine the concentration of the dissolved Desacetylvinblastine hydrazide in the aliquot
using a validated analytical method, such as HPLC with UV detection.[15]

o The solubility is expressed as the concentration of the saturated solution (e.g., in mg/mL or
pg/mL).

Determination of Melting Point

The melting point is a key indicator of a compound's purity.
Procedure:
o Finely powder a small amount of dry Desacetylvinblastine hydrazide.

o Pack the powder into a capillary tube to a height of 2-3 mm.
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e Place the capillary tube in a melting point apparatus.[10]

e Heat the apparatus at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

e Record the temperature range from the point at which the first drop of liquid appears to the
temperature at which the entire solid has melted.[10]

Stability Studies

Assessing the stability of Desacetylvinblastine hydrazide under various conditions is crucial
for determining its shelf-life and appropriate storage conditions. Stability is often evaluated
using a stability-indicating HPLC method.[15][16][17][18]

Procedure:

Prepare solutions of Desacetylvinblastine hydrazide in relevant media (e.g., infusion fluids,
formulation buffers).[15]

» Store the solutions under different conditions of temperature (e.g., 4 °C, 25 °C, 40 °C) and
light exposure.[15][16]

o At specified time intervals (e.g., 0, 1, 3, 7, 14, 28 days), withdraw aliquots of the solutions.
[18]

» Analyze the aliquots using a validated stability-indicating HPLC method that can separate
the intact drug from its degradation products.[15]

» Quantify the amount of Desacetylvinblastine hydrazide remaining at each time point.

e The stability is reported as the percentage of the initial concentration remaining over time.

Mechanism of Action and Signhaling Pathways

Like other vinca alkaloids, Desacetylvinblastine hydrazide exerts its cytotoxic effects by
interfering with microtubule dynamics.[19] This disruption of the microtubule network leads to
cell cycle arrest, primarily in the M-phase, and subsequently induces apoptosis (programmed
cell death).[20][21][22][23]
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Signaling Pathway of Desacetylvinblastine Hydrazide

Mechanism of Action

Cellular Uptake

Desacetylvinblastine Hydrazide

Microtubule Disruption

o/B-Tubulin Dimers Inhibits Polymerization

Polymerization Depolymerization

Microtubules

Leads to

Cellular Consequences

Mitotic Spindle Disruptio

;

M-Phase Arrest

=)

Apoptosis

Cell Death

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1664167?utm_src=pdf-body
https://www.benchchem.com/product/b1664167?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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